Cas no 374790-92-8 ((S)-N-(3-Pentyl)-1-phenylethylamine hydrochloride)

• Product Name: (S)-N-(3-Pentyl)-1-phenylethylamine hydrochloride
• CAS No: 374790-92-8
• MF: C₁₃H₂₂ClN
• MW: 227.77348279953
• MDL: MFCD06199157
• CID: 92819
• PubChem ID: 22831494
• Update Time: 2025-06-14

(S)-N-(3-Pentyl)-1-phenylethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-N-(3-Pentyl)-1-phenylethylamine hydrochloride
• (S)-N-(1-Ethylpropyl)-1-phenylethylamine hydrochloride
• (S)-(-)-N-(3-PENTYL)-1-PHENYLETHYLAMINE HYDROCHLORIDE
• N-[(1S)-1-phenylethyl]pentan-3-amine hydrochloride
• CS-0451852
• (S)-N-(1-Phenylethyl)pentan-3-aminehydrochloride
• (S)-N-(1-Phenylethyl)pentan-3-amine hydrochloride
• N-[(1S)-1-phenylethyl]pentan-3-amine;hydrochloride
• 374790-92-8

• MDL： MFCD06199157
• Inchi： 1S/C13H21N.ClH/c1-4-13(5-2)14-11(3)12-9-7-6-8-10-12;/h6-11,13-14H,4-5H2,1-3H3;1H/t11-;/m0./s1
• InChI Key： RKPRPVRHVBFULB-MERQFXBCSA-N
• SMILES： Cl.N([C@@H](C)C1C=CC=CC=1)C(CC)CC

Computed Properties

• Exact Mass: 227.14400
• Monoisotopic Mass: 227.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: White solid
• Melting Point: 232-234°C
• Boiling Point: 290.9°Cat760mmHg
• Flash Point: 129.7°C
• PSA: 12.03000
• LogP: 4.71870
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic

(S)-N-(3-Pentyl)-1-phenylethylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-N-(3-Pentyl)-1-phenylethylamine hydrochloride

Comprehensive Overview of (S)-N-(3-Pentyl)-1-phenylethylamine hydrochloride (CAS No. 374790-92-8)

(S)-N-(3-Pentyl)-1-phenylethylamine hydrochloride (CAS No. 374790-92-8) is a chiral amine derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its enantiomeric purity and hydrochloride salt form, has garnered attention for its potential role in drug development and asymmetric synthesis. Its molecular structure features a phenylethylamine backbone modified with a 3-pentyl substituent, contributing to its unique physicochemical properties.

In recent years, the demand for chiral building blocks like (S)-N-(3-Pentyl)-1-phenylethylamine hydrochloride has surged due to their critical role in designing stereoselective catalysts and bioactive molecules. Researchers are particularly interested in its potential applications in neuromodulation studies and receptor-targeted therapeutics, aligning with the growing focus on precision medicine and personalized drug formulations. The compound's high optical purity makes it valuable for enantioselective synthesis, a hot topic in green chemistry.

The synthesis of CAS No. 374790-92-8 typically involves asymmetric hydrogenation or enzymatic resolution techniques, reflecting the industry's shift toward sustainable manufacturing. Analytical methods such as HPLC chiral separation and polarimetry are employed to verify its stereochemical integrity. These quality control measures address the pharmaceutical industry's emphasis on regulatory compliance and reproducibility—key concerns frequently searched by professionals in API production forums.

From a commercial perspective, (S)-N-(3-Pentyl)-1-phenylethylamine hydrochloride is often discussed in contexts like supply chain optimization and GMP-certified sourcing, reflecting broader market trends toward specialty chemicals. Its stability profile under various storage conditions (e.g., desiccated, low-temperature environments) is another frequently queried aspect in laboratory management communities. The compound's solubility characteristics in polar solvents also make it relevant to formulation scientists working on salt selection strategies.

Emerging discussions in computational chemistry circles explore the compound's molecular docking potential, particularly regarding steric interactions with biological targets. This aligns with increasing Google searches for AI-driven drug discovery tools. Furthermore, its crystallographic data (when available) contributes to structure-activity relationship (SAR) studies—a trending topic in medicinal chemistry publications.

Environmental considerations surrounding CAS No. 374790-92-8 are addressed through waste minimization protocols during synthesis, responding to the chemical industry's focus on green chemistry metrics. Safety data sheets emphasize proper engineering controls and PPE requirements, topics regularly searched by EHS professionals. The compound's biodegradation potential may interest researchers exploring benign-by-design molecules.

In analytical applications, (S)-N-(3-Pentyl)-1-phenylethylamine hydrochloride serves as a chiral reference standard for method development in LC-MS systems. This connects to the rising demand for high-resolution mass spectrometry solutions in metabolomics research. Its UV absorption profile also makes it suitable for photochemical studies, another area experiencing increased academic interest.

The patent landscape reveals innovative uses of CAS No. 374790-92-8 in ligand design for transition metal catalysts, particularly in C-C bond formation reactions. This correlates with search trends around cross-coupling reactions and organocatalysis. Its structural analogs frequently appear in structure-based drug design (SBDD) publications, highlighting its relevance to fragment-based screening approaches.

Future research directions may explore the compound's utility in continuous flow chemistry systems or as a template for molecularly imprinted polymers (MIPs)—both trending topics in process chemistry optimization. The intersection of its chiral recognition properties with nanotechnology applications (e.g., chiral surfaces) presents additional avenues for investigation, as suggested by recent materials science literature.